N~1~-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1(2H)-quinolinyl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C22H20N4O3/c1-13-8-9-14(2)18(10-13)24-20(27)12-26-19-7-5-4-6-16(19)17(11-21(26)28)22-23-15(3)25-29-22/h4-11H,12H2,1-3H3,(H,24,27)
• InChI Key: BUYBQPSOBAATOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C3=CC=CC=C3C(=CC2=O)C4=NC(=NO4)C
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

N~1~-(2,5-dimethylphenyl)-2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxo-1(2H)-quinolinyl]acetamide is a useful research compound. Its molecular formula is C22H20N4O3 and its molecular weight is 388.427. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Fluorescence Properties

Structural Aspects and Properties of Salts and Inclusion Compounds : Amide-containing isoquinoline derivatives exhibit intriguing structural aspects and properties when treated with mineral acids, leading to the formation of gels or crystalline solids. These compounds, upon interaction with specific hosts, demonstrate enhanced fluorescence emissions, suggesting potential applications in material science and sensor technology (Karmakar, Sarma, & Baruah, 2007).

Antimicrobial and Antiprotozoal Activities

Antimicrobial and Antiprotozoal Activities of Quinoxaline-Oxadiazole Hybrids : Newer quinoxaline-oxadiazole hybrids have shown promising antibacterial, antifungal, and anti-Trypanosoma cruzi activities, indicating their potential as novel antimicrobial and antiprotozoal agents. Such compounds could be vital in developing new treatments against infectious diseases (Patel et al., 2017).

Anticonvulsant Activity

Evaluation of Anticonvulsant Activity : N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide derivatives have been synthesized and evaluated for their anticonvulsant activities. These studies aid in understanding the pharmacophore's role in such activity, contributing to the development of new anticonvulsant drugs (El Kayal et al., 2022).

Apoptosis Induction in Cancer Therapy

Apoptosis Inducers for Cancer Therapy : N-phenyl-1H-pyrazolo[3,4-b]quinolin-4-amines have been identified as potent inducers of apoptosis, showing significant activity against various human solid tumors. These findings are crucial for cancer research, highlighting potential new avenues for cancer treatment (Zhang et al., 2008).